BENGH@ Methodological & Application

Check Availability & Pricing

Application Note: Preparation of AZ0108 Stock
Solution with DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AZ0108

Cat. No.: B10774882

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide and detailed protocol for the preparation,
handling, and storage of stock solutions of AZ0108 using dimethyl sulfoxide (DMSO). AZ0108
is a potent and orally bioavailable inhibitor of Poly(ADP-ribose) polymerase (PARP) enzymes,
particularly PARP1, PARP2, and PARPG6.[1][2][3] It is a valuable tool for in vitro and in vivo
studies investigating the biological consequences of PARP inhibition, such as its role in
blocking centrosome clustering in cancer cells.[1][2] Accurate preparation of stock solutions is
critical for ensuring the reproducibility and reliability of experimental results.

Quantitative Data Summary

It is imperative to use the specific data provided by the supplier on the Certificate of Analysis
(CoA) or technical data sheet for the exact lot of AZ0108 being used. The table below
summarizes the key properties of AZ0108.

Table 1: Physicochemical and Potency Data for AZ0108
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Property Value Source | Notes
Molecular Formula C24H20F4N6O2 [1]
Molecular Weight 500.45 g/mol [1]

While specific data is not
available, similar small
Solubility in DMSO =20 mg/mL (Estimated) molecules have at least this
solubility.[4] Always consult the
manufacturer's data sheet.

ICso (PARP1) <0.03 pM [1][3]
ICso (PARP2) <0.03 pM [1][3]
ICso (PARP6) 0.083 pM [1][3]
ECso (Centrosome Clustering) 0.053 uM [11[3]

Experimental Protocols

Protocol 1: Preparation of a 10 mM AZ0108 Stock
Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution, a common concentration for
laboratory use.

2.1 Materials

e AZ0108 powder (CAS: 1825345-52-5)

e Anhydrous/sterile Dimethyl Sulfoxide (DMSO), 299.9% purity

o Calibrated analytical balance

o Sterile, amber glass vials or polypropylene microcentrifuge tubes
» Precision pipettes and sterile, filtered pipette tips

o \ortex mixer
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e Sonicator water bath (optional)
o Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat
2.2 Procedure

» Pre-calculation: Before weighing, calculate the required mass of AZ0108 using the following
formula:

o Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Desired Volume
(L) x 1000 (mg/g)

o Example for 1 mL of 10 mM solution:
o Mass (mg) = 10 mM x 500.45 g/mol x 0.001 L x 1000 = 5.0045 mg

e Weighing: Tare a sterile vial on the analytical balance. Carefully weigh out the calculated
mass (e.g., 5.00 mg) of AZ0108 powder and add it to the vial.

o Solvent Addition: Using a precision pipette, add the calculated volume of anhydrous DMSO
(e.g., 1 mL) to the vial containing the AZ0108 powder.

¢ Dissolution:

[¢]

Securely cap the vial.
o Vortex the mixture for 2-3 minutes until the powder is completely dissolved.

o Visually inspect the solution against a light source to ensure it is clear and free of any
particulate matter.

o If dissolution is slow, sonicate the vial in a water bath for 5-10 minutes.[5] Gentle warming
to 37°C can also be used, but first, confirm compound stability at this temperature from the
supplier's data sheet.[5]

» Aliquoting and Storage:
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o To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-20 L) in sterile tubes.[5][6]

o Store the powder at -20°C for up to 3 years.[6]

o Store the DMSO stock solution aliquots at -80°C for long-term storage (=6 months) or at
-20°C for short-term storage (<1 month).[5][6] Ensure vials are tightly sealed to prevent
absorption of water.

Protocol 2: Preparation of Working Solutions in Cell
Culture Medium

2.3 Procedure
o Thaw Stock: Thaw a single aliquot of the 10 mM AZ0108 stock solution at room temperature.

« Dilution: Serially dilute the stock solution into pre-warmed cell culture medium to achieve the
desired final concentration.

e DMSO Concentration Control: Ensure the final concentration of DMSO in the cell culture
medium is less than 0.5%, and ideally at or below 0.1%, to avoid solvent-induced
cytotoxicity.[6][7]

e Vehicle Control: Always include a vehicle control in your experiments, which consists of cell
culture medium containing the same final concentration of DMSO as the experimental
samples.[6]

Mandatory Visualizations
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Step 1: Calculation
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Step 4.
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Caption: Workflow for the preparation of an AZ0108 stock solution.
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Caption: Simplified pathway of AZ0108 action on PARP and cellular processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Preparation of AZ0108 Stock Solution
with DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10774882#how-to-prepare-az0108-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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